2-(4-chlorobenzyl)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione

• IUPAC Name: 11-[(4-chlorophenyl)methyl]-8-(thiophen-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione
• InChI: InChI=1S/C19H13ClN4O2S2/c20-13-5-3-12(4-6-13)10-23-19(26)24-15-7-9-28-16(15)17(25)22(18(24)21-23)11-14-2-1-8-27-14/h1-9H,10-11H2
• InChI Key: HXOFPFJWVOMJBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN2C(=O)C3=C(C=CS3)N4C2=NN(C4=O)CC5=CC=C(C=C5)Cl
• Molecular Formula: C19H13ClN4O2S2
• Molecular Weight: 428.9 g/mol

Description

2-(4-chlorobenzyl)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione is a useful research compound. Its molecular formula is C19H13ClN4O2S2 and its molecular weight is 428.91. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorobenzyl)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorobenzyl)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Microwave-assisted Synthesis of Fused Heterocycles: The compound has been used in the microwave-assisted synthesis of fused heterocycles incorporating trifluoromethyl moiety, demonstrating its utility in advanced synthetic chemistry (Shaaban, 2008).
• Heteroaromatization with 4-Hydroxycoumarin: It has also been used in the synthesis of novel pyrimidines and triazoles, which indicates its versatility in heterocyclic chemistry (El-Agrody et al., 2001).

Structural and Electronic Analysis

• Study of Electronic Aspects: The compound's derivatives have been studied for their electronic properties, highlighting its relevance in the study of π-electron delocalization effects in heterocyclic chemistry (Gajda et al., 2015).

Biological and Pharmacological Research

• Antimicrobial Activity Studies: Derivatives of this compound have been synthesized and tested for their antimicrobial activities, showing its potential in the development of new antimicrobial agents (Prabhakar et al., 2016).
• Antihypertensive Agent Research: Thieno[2,3-d]pyrimidine derivatives, closely related to the compound, have been evaluated for antihypertensive effects, suggesting its relevance in cardiovascular drug research (Russell et al., 1988).

Supramolecular Chemistry

• Formation of Supramolecular Assemblies: The compound has been investigated for its suitability in forming hydrogen-bonded supramolecular assemblies, which is critical in the development of advanced materials (Fonari et al., 2004).

Advanced Organic Synthesis

• Facile Synthesis of Novel Derivatives: Research shows its use in the facile synthesis of novel fused triazolothiadiazol derivatives, emphasizing its role in innovative organic synthesis (Nagaraju et al., 2013).